Cas no 1170943-59-5 (C-(3,4-Diethoxy-phenyl)-C-phenyl-methyl-ammonium chloride)

C-(3,4-Diethoxy-phenyl)-C-phenyl-methyl-ammonium chloride structure
1170943-59-5 structure
Product Name:C-(3,4-Diethoxy-phenyl)-C-phenyl-methyl-ammonium chloride
CAS No:1170943-59-5
MF:C17H22ClNO2
MW:307.81508398056
CID:5012903
Update Time:2023-08-24

C-(3,4-Diethoxy-phenyl)-C-phenyl-methyl-ammonium chloride Chemical and Physical Properties

Names and Identifiers

    • C-(3,4-Diethoxy-phenyl)-C-phenyl-methyl-ammonium chloride
    • c-(3,4-diethoxy-phenyl)-c-phenyl-methyl-ammonium, chloride
    • Inchi: 1S/C17H21NO2.ClH/c1-3-19-15-11-10-14(12-16(15)20-4-2)17(18)13-8-6-5-7-9-13;/h5-12,17H,3-4,18H2,1-2H3;1H
    • InChI Key: XFJPNQSOALWHCT-UHFFFAOYSA-N
    • SMILES: [Cl-].O(CC)C1=C(C=CC(=C1)C(C1C=CC=CC=1)[NH3+])OCC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 266
  • Topological Polar Surface Area: 46.1
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